ethyl 2-[3-(4-chlorobenzoyl)-4-hydroxy-5-oxo-2-(2-thienyl)-2,5-dihydro-1H-pyrrol-1-yl]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-2,3-dioxo-5-thiophen-2-ylpyrrolidin-1-yl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C22H17ClN2O5S2/c1-3-30-21(29)19-11(2)24-22(32-19)25-16(14-5-4-10-31-14)15(18(27)20(25)28)17(26)12-6-8-13(23)9-7-12/h4-10,16,26H,3H2,1-2H3/b17-15+
• InChI Key: DXNNCJMYNPKHRP-BMRADRMJSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N2C(C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C2=O)C4=CC=CS4)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C(S1)N2C(/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C2=O)C4=CC=CS4)C
• Molecular Formula: C22H17ClN2O5S2
• Molecular Weight: 489.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorobenzoyl group, a pyrrole ring, a thiazole ring, and an ester group. These functional groups suggest that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. Compounds with similar structures are often studied for their potential uses in fields like medicinal chemistry, materials science, and others.